Cas no 259794-01-9 (5-Fluoro-3,4-dihydro-3-oxo-pyrazinecarboxamide)

• Product Name: 5-Fluoro-3,4-dihydro-3-oxo-pyrazinecarboxamide
• CAS No: 259794-01-9
• MF: C₅H₄FN₃O₂
• MW: 157.102563858032
• CID: 254569
• PubChem ID: 22674959
• Update Time: 2025-04-19

5-Fluoro-3,4-dihydro-3-oxo-pyrazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3,4-dihydro-3-oxo-pyrazinecarboxamide
• 2-Pyrazinecarboxamide,5-fluoro-3,4-dihydro-3-oxo-
• 6-fluoro-2-oxo-1H-pyrazine-3-carboxamide
• JCGZZQLIHDCTNY-UHFFFAOYSA-N
• SCHEMBL5269681
• 5-fluoro-3-oxo-3,4-dihydropyrazine-2-carboxamide
• 259794-01-9
• 5-fluoro-3-hydroxy-2-pyrazinecarboxamide

• Inchi： 1S/C5H4FN3O2/c6-2-1-8-3(4(7)10)5(11)9-2/h1H,(H2,7,10)(H,9,11)
• InChI Key： JCGZZQLIHDCTNY-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(N)=O)C(N1)=O

Computed Properties

• Exact Mass: 157.02875454g/mol
• Monoisotopic Mass: 157.02875454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 84.6Ų